Cas no 1229623-57-7 (Methyl 3-oxo-4-(1H-pyrazol-1-yl)butanoate)

• Product Name: Methyl 3-oxo-4-(1H-pyrazol-1-yl)butanoate
• CAS No: 1229623-57-7
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 5206632
• Update Time: 2023-08-25

Methyl 3-oxo-4-(1H-pyrazol-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-oxo-4-(1H-pyrazol-1-yl)butanoate
• 3-Oxo-4-pyrazol-1-yl-butyric acid methyl ester
• Methyl3-oxo-4-(1H-pyrazol-1-yl)butanoate

• Inchi： 1S/C8H10N2O3/c1-13-8(12)5-7(11)6-10-4-2-3-9-10/h2-4H,5-6H2,1H3
• InChI Key： KWKQUPUMJIKYDG-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)OC)CN1C=CC=N1

Computed Properties

• Exact Mass: 182.069
• Monoisotopic Mass: 182.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 61.2